Cas no 1375182-10-7 (methyl 3-methyl-5-(methylamino)-1,2-thiazole-4-carboxylate)

• Product Name: methyl 3-methyl-5-(methylamino)-1,2-thiazole-4-carboxylate
• CAS No: 1375182-10-7
• MF: C₇H₁₀N₂O₂S
• MW: 186.231500148773
• MDL: MFCD21602402
• CID: 4594603
• PubChem ID: 71758702
• Update Time: 2025-11-03

methyl 3-methyl-5-(methylamino)-1,2-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-methyl-5-(methylamino)-1,2-thiazole-4-carboxylate

• MDL： MFCD21602402
• Inchi： 1S/C7H10N2O2S/c1-4-5(7(10)11-3)6(8-2)12-9-4/h8H,1-3H3
• InChI Key： VBLKZVUEMDJSJA-UHFFFAOYSA-N
• SMILES： S1C(NC)=C(C(OC)=O)C(C)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on methyl 3-methyl-5-(methylamino)-1,2-thiazole-4-carboxylate

Methyl 3-methyl-5-(methylamino)-1,2-thiazole-4-carboxylate (CAS No. 1375182-10-7): A Comprehensive Overview

Methyl 3-methyl-5-(methylamino)-1,2-thiazole-4-carboxylate, identified by its CAS number 1375182-10-7, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds known for their diverse biological activities and applications in medicinal chemistry. The structural features of methyl 3-methyl-5-(methylamino)-1,2-thiazole-4-carboxylate make it a promising candidate for further investigation in drug discovery and development.

The molecular structure of this compound consists of a thiazole ring substituted with a methyl group at the 3-position, a methylamino group at the 5-position, and a carboxylate moiety at the 4-position. This specific arrangement of functional groups contributes to its unique chemical properties and potential biological effects. Thiazole derivatives have been extensively studied due to their role as bioactive molecules, often exhibiting antimicrobial, anti-inflammatory, and anticancer properties.

In recent years, there has been growing interest in thiazole-based compounds due to their versatility and efficacy in various therapeutic applications. Research has shown that thiazole derivatives can interact with multiple biological targets, making them valuable scaffolds for drug design. The presence of both nitrogen and sulfur atoms in the thiazole ring enhances its ability to form hydrogen bonds and coordinate with metal ions, which is crucial for its biological activity.

One of the most compelling aspects of methyl 3-methyl-5-(methylamino)-1,2-thiazole-4-carboxylate is its potential as an intermediate in the synthesis of more complex pharmacophores. The carboxylate group provides a site for further functionalization, allowing chemists to modify the molecule and tailor its properties for specific biological targets. This flexibility makes it an attractive building block for medicinal chemists seeking to develop novel therapeutics.

Recent studies have highlighted the importance of thiazole derivatives in addressing various diseases. For instance, researchers have explored their potential in combating drug-resistant bacteria, where traditional antibiotics are becoming less effective. The unique structural features of methyl 3-methyl-5-(methylamino)-1,2-thiazole-4-carboxylate may contribute to its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways.

Moreover, the compound's interaction with biological macromolecules has been a focus of computational studies. Molecular docking simulations have revealed that it can bind to enzymes and receptors involved in inflammation and cancer progression. These findings suggest that methyl 3-methyl-5-(methylamino)-1,2-thiazole-4-carboxylate may have therapeutic potential in modulating these pathways.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the desired thiazole core. The use of protective groups and selective deprotection strategies ensures that each functional group is introduced at the correct position without unwanted side reactions.

In conclusion, methyl 3-methyl-5-(methylamino)-1,2-thiazole-4-carboxylate (CAS No. 1375182-10-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable compound for further research and development. As our understanding of drug mechanisms continues to evolve, compounds like this one will play a crucial role in discovering new treatments for various diseases.